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Compound of Interest

Compound Name: 4-Butylbenzylamine

Cat. No.: B1334506 Get Quote

An In-depth Technical Guide on the Safety and Handling of 4-Butylbenzylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-butylbenzylamine,

compiled from available data on closely related compounds, including N-butylbenzylamine and

4-tert-butylbenzylamine, to ensure a thorough understanding of the potential hazards and

necessary precautions.

Hazard Identification and Classification
4-Butylbenzylamine and its isomers are classified as hazardous chemicals. The following

table summarizes the GHS classifications found for related compounds. It is prudent to handle

4-butylbenzylamine with the assumption that it shares these hazards.

Table 1: GHS Hazard Classification
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Hazard Class GHS Classification Source

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage (H314) / Causes

skin irritation (H315)

[1]

Serious Eye Damage/Irritation

Causes serious eye damage

(H314) / Causes serious eye

irritation (H319)

[1]

Specific Target Organ Toxicity
May cause respiratory irritation

(H335)
[1]

Acute Toxicity (Oral) Harmful if swallowed (H302) [2][3]

Acute Toxicity (Dermal)
Harmful in contact with skin

(H312)

Skin Sensitization
May cause an allergic skin

reaction (H317)
[2]

Aquatic Hazard (Acute) Harmful to aquatic life (H402)

Aquatic Hazard (Chronic)
Harmful to aquatic life with

long lasting effects (H412)
[2]

Primary Hazards: Corrosive, Irritant.[1][4]

Signal Word: Danger[3][5]

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-butylbenzylamine is crucial for safe

handling and storage. The data presented below is for N-butylbenzylamine and 4-tert-

butylbenzylamine, which are expected to have similar properties to 4-butylbenzylamine.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Formula C11H17N [1][4]

Molecular Weight 163.26 g/mol [1][4]

Boiling Point 184 - 185 °C (for Benzylamine)

Density
0.981 g/cm3 at 25 °C (for

Benzylamine)

Melting Point 10 °C (for Benzylamine)

Experimental Protocols & Handling Procedures
Strict adherence to safety protocols is mandatory when working with 4-butylbenzylamine.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times to minimize exposure.

Eye/Face Protection: Use safety goggles with side protection or a full-face shield.[5]

Skin Protection:

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.

Check for leak-tightness before use.[5]

Body Protection: Wear full chemical protective clothing.[5]

Respiratory Protection: If ventilation is inadequate, wear a self-contained breathing

apparatus.[5] A Type AK filter of sufficient capacity is recommended.[6]

Safe Handling
Use in a well-ventilated area.[6]

Avoid breathing vapors or mist.[2][3]

Avoid contact with skin, eyes, and clothing.[3][5]
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Handle and open containers with care.[5]

Do not eat, drink, or smoke when using this product.[2][6]

Wash hands thoroughly after handling.[2]

Keep away from sources of ignition - No smoking.[5]

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[2]

Storage
Store in a tightly closed container.[5]

Store in a well-ventilated place. Keep cool.

Store locked up.[2]

Emergency Procedures
Immediate and appropriate response is critical in case of an emergency.

First Aid Measures
General Advice: First aiders should protect themselves. Take off immediately all

contaminated clothing.[5] Show the safety data sheet to the doctor in attendance.[3]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Call a physician immediately.[3][5]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Rinse skin with

water or shower. Call a physician immediately as corrosive injuries that are not treated are

hard to cure.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[2][5]
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If Swallowed: Rinse mouth immediately and drink plenty of water. Do NOT induce vomiting

due to the danger of perforation of the esophagus and stomach. Call a physician

immediately.[2][5]

Firefighting Measures
Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide. For large

fires, water spray or fog can be used.[6]

Specific Hazards: The liquid and vapor may be flammable.[6] Heating may cause containers

to rupture violently.[6] Combustion may produce toxic fumes of carbon monoxide and

nitrogen oxides.[6]

Firefighter Protection: Wear self-contained breathing apparatus and full protective clothing.[5]

[6] Cool fire-exposed containers with water spray from a protected location.[6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[3] Avoid breathing vapors and

contact with skin and eyes.[6] Ensure adequate ventilation. Remove all ignition sources.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]

Methods for Cleaning Up: Cover drains. Absorb with liquid-binding material (e.g., sand,

diatomaceous earth, acid binders).[5] Collect the spilled material and place it in appropriate

containers for disposal.[5] Ventilate the affected area.

Toxicity Data
The following table presents available toxicity information for related compounds.

Table 3: Acute Toxicity Data for Benzylamine
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Route Species Value Source

Oral - 500 mg/kg (ATE) [5]

Dermal - 1100 mg/kg (ATE) [5]

Eyes Rabbit
Corrosive (OECD Test

Guideline 405)

Visualized Protocols
Personal Protective Equipment Workflow
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Workflow for Donning Personal Protective Equipment

Preparation

Donning Sequence

Final Check

Assess Workplace Hazards

Select Appropriate PPE

1. Don Lab Coat/Gown

2. Don Chemical Resistant Gloves

3. Don Safety Goggles/Face Shield

4. Don Respirator (if required)

Perform Fit Check on All PPE

Click to download full resolution via product page

Caption: Workflow for Donning Personal Protective Equipment.
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Spill Response Protocol
Logical Workflow for Handling a Chemical Spill

Initial Response

Containment & Cleanup

Final Steps

Alert Personnel in the Area

Evacuate Immediate Area

Remove Ignition Sources

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Absorbent Material

Collect and Neutralize

Dispose of Waste in Accordance with Regulations

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page
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Caption: Logical Workflow for Handling a Chemical Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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